Cas no 88966-74-9 (2',3',4',5'-tetrachlorobiphenyl-4-carbonitrile)

• Product Name: 2',3',4',5'-tetrachlorobiphenyl-4-carbonitrile
• CAS No: 88966-74-9
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 1935443
• PubChem ID: 184914
• Update Time: 2025-04-21

2',3',4',5'-tetrachlorobiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',3',4',5'-tetrachlorobiphenyl-4-carbonitrile
• 4-(2,3,4,5-tetrachlorophenyl)benzonitrile
• DTXSID20237457
• NS00123120
• 4'-cyano-2,3,4,5-tetrachlorobiphenyl
• 88966-74-9
• DTXCID20159948

• Inchi： 1S/C13H5Cl4N/c14-10-5-9(11(15)13(17)12(10)16)8-3-1-7(6-18)2-4-8/h1-5H
• InChI Key： LFQNZUJEPGYSSQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=CC(C#N)=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 316.915
• Monoisotopic Mass: 314.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 426.1°C at 760 mmHg
• Flash Point: 181.1°C
• Refractive Index: 1.658